Cas no 142986-44-5 (PAMAMG1.0)

• Product Name: PAMAMG1.0
• CAS No: 142986-44-5
• MF: C₆₂H₁₂₈N₂₆O₁₂
• MW: 1429.85
• CID: 157785
• PubChem ID: 329756075
• Update Time: 2025-04-29

PAMAMG1.0 Chemical and Physical Properties

Names and Identifiers

• 4,7,11,14,18,21-Hexaazatetracosanediamide,N1,N24-bis(2-aminoethyl)-4,21-bis[3-[(2-aminoethyl)amino]-3-oxopropyl]-11,14-bis[3-[[2-[bis[3-[(2-aminoethyl)amino]-3-oxopropyl]amino]ethyl]amino]-3-oxopropyl]-8,17-dioxo-
• 4,7,11,14,18,21-Hexaazatetracosanediamide,N1,N24-bis(2-aminoethyl)-4,21-bis[3-[(2-aminoethyl)amino]-3-oxopropyl]-11,14-bis[3-
• 4,7,11,14,18,21-Hexaazatetracosanediamide,N1,N24-bis(2-aminoethyl)-4,21-bis[3-[(2-aminoethyl)amino]-3-oxopropyl]-11,14-bis[3-[[2-[bis[3-[(2-aminoethyl)amino]-3-oxopropyl]amino]ethyl]amino]-3-oxopropyl
• PAMAM G1.0
• STARBURST(R) (PAMAM) DENDRIMER, GENERATION 1
• DTXSID90571330
• Starburst(R)(pamam)dendrimer,generation 1
• N~1~,N~24~-Bis(2-aminoethyl)-4,21-bis{3-[(2-aminoethyl)amino]-3-oxopropyl}-11,14-bis(3-{[2-(bis{3-[(2-aminoethyl)amino]-3-oxopropyl}amino)ethyl]amino}-3-oxopropyl)-8,17-dioxo-4,7,11,14,18,21-hexaazatetracosane-1,24-diamide (non-preferred name)
• N-(2-aminoethyl)-3-[[3-(2-aminoethylamino)-3-oxopropyl]-[2-[3-[[3-[2-[bis[3-(2-aminoethylamino)-3-oxopropyl]amino]ethylamino]-3-oxopropyl]-[2-[bis[3-[2-[bis[3-(2-aminoethylamino)-3-oxopropyl]amino]ethylamino]-3-oxopropyl]amino]ethyl]amino]propanoylamino]ethyl]amino]propanamide
• 4,7,11,14,18,21-Hexaazatetracosanediamide
• 142986-44-5
• SCHEMBL8239576
• N1,N24-Bis(2-aminoethyl)-4,21-bis[3-[(2-aminoethyl)amino]-3-oxopropyl]-11,14-bis[3-[[2-[bis[3-[(2-aminoethyl)amino]-3-oxopropyl]amino]ethyl]amino]-3-oxopropyl]-8,17-dioxo-4,7,11,14,18,21-hexaazatetracosanediamide
• QVWIZHOFYGKROL-UHFFFAOYSA-N
• N~1~,N~24~-Bis(2-aminoethyl)-4,21-bis{3-[(2-aminoethyl)amino]-3-oxopropyl}-11,14-bis(3-{[2-(bis{3-[(2-aminoethyl)amino]-3-oxopropyl}amino)ethyl]amino}-3-oxopropyl)-8,17-dioxo-4,7,11,14,18,21-hexaazatetracosane-1,24-diamide
• PAMAMG1.0

• MDL： MFCD00192448
• Inchi： 1S/C62H128N26O12/c63-13-21-71-51(89)1-33-83(34-2-52(90)72-22-14-64)45-29-79-59(97)9-41-87(42-10-60(98)80-30-46-84(35-3-53(91)73-23-15-65)36-4-54(92)74-24-16-66)49-50-88(43-11-61(99)81-31-47-85(37-5-55(93)75-25-17-67)38-6-56(94)76-26-18-68)44-12-62(100)82-32-48-86(39-7-57(95)77-27-19-69)40-8-58(96)78-28-20-70/h1-50,63-70H2,(H,71,89)(H,72,90)(H,73,91)(H,74,92)(H,75,93)(H,76,94)(H,77,95)(H,78,96)(H,79,97)(H,80,98)(H,81,99)(H,82,100)
• InChI Key： QVWIZHOFYGKROL-UHFFFAOYSA-N
• SMILES： O=C(CCN(CCC(NCCN(CCC(NCCN)=O)CCC(NCCN)=O)=O)CCN(CCC(NCCN(CCC(NCCN)=O)CCC(NCCN)=O)=O)CCC(NCCN(CCC(NCCN)=O)CCC(NCCN)=O)=O)NCCN(CCC(NCCN)=O)CCC(NCCN)=O

Computed Properties

• Exact Mass: 1429.02050362g/mol
• Monoisotopic Mass: 1429.02050362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 100
• Rotatable Bond Count: 67
• Complexity: 1890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -16.1
• Topological Polar Surface Area: 577Ų

Experimental Properties

• Density: 0.82 g/mL at 25 °C
• Boiling Point: 64.7 °C
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: n20/D 1.362
• Color/Form: 20 wt. % in methanol

PAMAMG1.0 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H315-H319-H335-H370
• Warning Statement： P210-P260-P280-P301+P310-P305+P351+P338-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-36/37/38-39/23/24/25
• Safety Instruction： 16-26-36/37-45
• Hazardous Material Identification：
• Risk Phrases：R11-23/24/25-39/23/24/25
• Safety Term：S7-16-23-45
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives